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Compound of Interest

Compound Name:
2-Amino-3-

cyclopropoxybenzonitrile

Cat. No.: B13299322

Get Quote

Introduction & Scope
2-Amino-3-cyclopropoxybenzonitrile is a functionalized aniline derivative serving as a high-

value building block in medicinal chemistry. Its structural motif—combining an electron-

withdrawing nitrile group, a nucleophilic primary amine, and a lipophilic cyclopropyl ether—

makes it a versatile scaffold for kinase inhibitors and HIF-2α antagonists (e.g., structural

analogs in the Belzutifan class).[2]

Precise quantification is essential due to two factors:

Process Control: Monitoring the SNAr or reduction steps that generate this intermediate

ensures yield optimization.

Impurity Management: As an aniline derivative, it carries potential genotoxic risks (PGI).[2]

Trace analysis is required if it is used in late-stage synthesis of Active Pharmaceutical

Ingredients (APIs).
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Property
Value
(Estimated/Experimental)

Analytical Implication

CAS Number 1243467-88-0 Unique Identifier

Formula C₁₀H₁₀N₂O MW: 174.20 g/mol

LogP ~2.1
Retains well on C18 columns;

moderately lipophilic.[3][4][5]

pKa (Amine) ~3.5 – 4.0
Weak base; pH control is

critical for peak shape.[2]

UV Max ~235 nm, 300 nm

Dual absorption bands due to

conjugated aniline/nitrile

system.[2]

Solubility Soluble in MeOH, ACN, DMSO
Standard organic diluents are

suitable.[2]

Method 1: HPLC-UV Protocol (Assay & Purity)
Purpose: Routine quality control (QC), assay determination (>98% purity), and reaction

monitoring.

Chromatographic Conditions
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC (H-Class).

Column:Waters XBridge BEH C18 (4.6 x 150 mm, 3.5 µm) or equivalent.[2]

Rationale: The hybrid particle technology (BEH) allows stability across a wide pH range.[2]

While acidic pH is standard, this column prevents peak tailing common with anilines.[2]

Mobile Phase A: 0.1% Phosphoric Acid (H₃PO₄) in Water (pH ~2.0).[2]

Rationale: Low pH ensures the aniline moiety is protonated (

), improving solubility, though it may elute earlier.[2] Alternatively, 10 mM Ammonium
Bicarbonate (pH 10) can be used to keep it neutral for longer retention and perfect
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symmetry.[2] Protocol below uses Acidic (Standard).

Mobile Phase B: Acetonitrile (HPLC Grade).[2]

Flow Rate: 1.0 mL/min.

Column Temp: 40°C.

Detection: UV at 240 nm (Primary) and 280 nm (Secondary).[2]

Injection Volume: 5–10 µL.

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5 Isocratic Hold

12.0 10 90 Linear Gradient

15.0 10 90 Wash

15.1 95 5 Re-equilibration

20.0 95 5 End of Run

Standard Preparation
Stock Solution (1.0 mg/mL): Weigh 10 mg of reference standard into a 10 mL volumetric

flask. Dissolve in 50:50 Acetonitrile:Water.

Working Standard (0.1 mg/mL): Dilute 1.0 mL of Stock to 10 mL with Mobile Phase A:B

(90:10).

Method 2: LC-MS/MS Protocol (Trace Analysis)
Purpose: Quantifying trace levels (ppm/ppb range) of 2-Amino-3-cyclopropoxybenzonitrile in

final drug substances or biological matrices (PK studies).
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Mass Spectrometry Parameters
Source: Electrospray Ionization (ESI), Positive Mode.[2]

Analyzer: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).[2]

MRM Transitions:

Quantifier:m/z 175.1

133.1 (Loss of cyclopropyl ring/propene).[2]

Qualifier:m/z 175.1

105.1 (Loss of nitrile + cyclopropyl).[2]

Source Temp: 500°C.

Capillary Voltage: 3.5 kV.

LC Conditions (Rapid)
Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 1.7 µm).[2]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B in 3.0 minutes.

Sample Preparation Protocols
Protocol A: Raw Material Assay (Solid)

Accurately weigh 25.0 mg of sample.

Transfer to a 50 mL volumetric flask.

Add 20 mL Diluent (50:50 Water:Acetonitrile).
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Sonicate for 10 minutes (maintain temp <30°C to prevent degradation).

Dilute to volume with Diluent.

Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Protocol B: Reaction Mixture (In-Process Control)
Take a 50 µL aliquot of the reaction slurry.

Quench into 950 µL of Acetonitrile (precipitates inorganic salts).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Dilute the supernatant 1:10 with Water (to match initial mobile phase strength).[2]

Inject.

Visualized Workflows
Figure 1: Analytical Logic & Decision Tree
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Sample Received

Determine Sample Type

Raw Material / Intermediate

High Conc.

Final Drug Substance / Bio-sample

Low Conc. (<0.1%)

Prep A: Dissolve & Filter Prep B: Extraction/Precipitation

Method 1: HPLC-UV
(C18, pH 2.0, 240 nm)

Quantification & CoA Generation

Method 2: LC-MS/MS
(ESI+, MRM 175->133)

Click to download full resolution via product page

Caption: Decision tree for selecting between HPLC-UV (Assay) and LC-MS/MS (Trace) based

on sample concentration.

Validation Criteria (ICH Q2)
To ensure "Trustworthiness" and "Self-Validating" protocols, the following acceptance criteria

must be met during method setup:

System Suitability:

Tailing Factor: < 1.5 (Critical for anilines).[2]
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Precision (RSD): < 1.0% for 6 replicate injections of standard.

Resolution: > 2.0 from any nearest synthesis impurity (e.g., 3-cyclopropoxy-2-

nitrobenzonitrile).

Linearity:

across 80%–120% of target concentration.

LOD/LOQ (UV): Typically 0.05% and 0.15% relative to the main peak area.[2]

Troubleshooting & Expert Insights
Issue: Peak Tailing.

Cause: Interaction of the basic amine with residual silanols on the silica column.

Fix: Add 5 mM Triethylamine (TEA) to the mobile phase (competes for silanols) OR switch

to a high-pH stable column (XBridge) and run at pH 9.5.[2]

Issue: "Ghost" Peaks.

Cause: Oxidation of the aniline during sample prep.

Fix: Use amber glassware; add 0.1% Ascorbic Acid to the diluent if instability is observed.

Issue: Retention Shift.

Cause: Cyclopropyl ether sensitivity to temperature.

Fix: Strictly control column oven temperature at 40°C ± 0.5°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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